Cas no 1935392-83-8 (2-(cyclopentylmethyl)azetidine)

• Product Name: 2-(cyclopentylmethyl)azetidine
• CAS No: 1935392-83-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5977786
• PubChem ID: 130882016
• Update Time: 2025-05-23

2-(cyclopentylmethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 2-(cyclopentylmethyl)-
• 2-(cyclopentylmethyl)azetidine
• EN300-1692724
• 1935392-83-8

• Inchi： 1S/C9H17N/c1-2-4-8(3-1)7-9-5-6-10-9/h8-10H,1-7H2
• InChI Key： OFEACPPHQZQGQI-UHFFFAOYSA-N
• SMILES： N1CCC1CC1CCCC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 203.1±8.0 °C(Predicted)
• pka: 11.31±0.40(Predicted)

Additional information on 2-(cyclopentylmethyl)azetidine

Introduction to 2-(Cyclopentylmethyl)Azetidine (CAS No: 1935392-83-8)

2-(Cyclopentylmethyl)azetidine is a compound with the CAS registry number 1935392-83-8, and it belongs to the class of azetidines, which are four-membered ring heterocycles containing one nitrogen atom. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 2-(cyclopentylmethyl)azetidine consists of a cyclopentane ring attached to a methyl group, which is further connected to an azetidine ring. The azetidine ring itself is a saturated four-membered ring with one nitrogen atom, making it structurally similar to pyrrolidine but with one fewer carbon atom. This structural arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of azetidines as versatile scaffolds in drug discovery. For instance, researchers have explored the use of azetidine derivatives in developing new antibiotics, antiviral agents, and anticancer drugs. The cyclopentylmethyl group in 2-(cyclopentylmethyl)azetidine adds bulkiness to the molecule, which can enhance its binding affinity to target proteins or enzymes. This property makes it a promising candidate for designing small-molecule inhibitors or modulators in therapeutic applications.

In terms of synthesis, several methods have been reported for the preparation of azetidines, including cyclization reactions of amino alcohols or ketones under acidic or basic conditions. The synthesis of 2-(cyclopentylmethyl)azetidine typically involves the cyclization of a corresponding amino alcohol derivative derived from cyclopentane carboxylic acid or its derivatives. Optimization of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in achieving high yields and purity of the product.

The chemical stability and reactivity of 2-(cyclopentylmethyl)azetidine are influenced by the electron-withdrawing effects of the azetidine ring and the steric hindrance introduced by the cyclopentylmethyl group. These properties make it suitable for various transformations in organic chemistry, such as alkylation, acylation, or nucleophilic substitution reactions. Recent advancements in catalytic asymmetric synthesis have also enabled the enantioselective preparation of this compound, which is critical for its application in chiral drug development.

In addition to its role as an intermediate in organic synthesis, 2-(cyclopentylmethyl)azetidine has been investigated for its potential as a ligand in transition metal-catalyzed reactions. The nitrogen atom in the azetidine ring can coordinate with metal centers, facilitating catalytic cycles in processes such as cross-couplings or hydrogenations. This versatility underscores its importance as both a building block and a functional component in modern chemical research.

The biological activity of azetidines, including 2-(cyclopentylmethyl)azetidine, has been extensively studied using computational modeling and experimental assays. Molecular docking studies have revealed that these compounds can bind effectively to various protein targets, such as kinases or proteases, suggesting their potential utility as therapeutic agents. Furthermore, recent research has explored their role as modulators of ion channels and G-protein coupled receptors (GPCRs), which are key targets in treating diseases like epilepsy or hypertension.

The environmental impact and sustainability aspects of synthesizing 2-(cyclopentylmethyl)azetidine have also come under scrutiny in line with green chemistry principles. Efforts are being made to develop more efficient and eco-friendly routes for its production, such as using renewable feedstocks or minimizing waste generation during synthesis. These advancements not only reduce the ecological footprint but also enhance the cost-effectiveness of large-scale manufacturing processes.

In conclusion, 2-(cyclopentylmethyl)azetidine, with its unique structure and versatile properties, continues to be a focal point in chemical research across multiple disciplines. Its applications span from drug discovery to catalysis and materials science, making it an indispensable compound for both academic and industrial settings. As research progresses further into its chemical behavior and biological effects, new opportunities for innovation and development are expected to emerge.